![molecular formula C16H15ClN6O B6519224 1-(4-chlorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea CAS No. 920469-88-1](/img/structure/B6519224.png)
1-(4-chlorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
Description
1-(4-Chlorophenyl)-3-{[1-(4-Methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea (CMTU) is a synthetic compound that has been used in a variety of scientific research applications. CMTU is a heterocyclic compound that is composed of a chlorophenyl ring, a methylphenyl ring, and a tetrazol ring. CMTU has been used to study a variety of biochemical and physiological processes, and its unique structure allows for it to be used in a variety of laboratory experiments.
Scientific Research Applications
Serotonin Receptor Agonist
1-(4-Chlorophenyl)piperazine acts as a 5-HT-1 serotonin receptor agonist . Serotonin receptors play crucial roles in neurotransmission, mood regulation, and other physiological processes. Researchers study this compound to understand its interactions with serotonin receptors and potential therapeutic implications. It may have applications in treating mood disorders, anxiety, and related conditions .
Pharmaceutical Intermediate
1-(4-Chlorophenyl)piperazine serves as a pharmaceutical intermediate . In drug development, intermediates are essential for synthesizing active pharmaceutical ingredients (APIs). Researchers use this compound as a building block to create more complex molecules. Its versatility makes it valuable for designing novel drugs or optimizing existing ones .
Cetirizine Synthesis
An interesting application involves its role as an intermediate in the production of ®-cetirizine . Cetirizine is an antihistamine used to treat allergies and allergic reactions. Researchers have explored efficient synthetic routes to produce cetirizine, and 1-(4-chlorophenyl)piperazine contributes to this process .
Other Potential Applications
While the above applications are well-documented, there may be additional uses for this compound that require further investigation. Researchers might explore its effects on other receptors, its potential as a scaffold for drug design, or its interactions with biological systems.
Thermo Scientific Chemicals - 1-(4-Chlorophenyl)piperazine SCBT - ®-1-[(4-Chlorophenyl)phenylmethyl]piperazine
properties
IUPAC Name |
1-(4-chlorophenyl)-3-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN6O/c1-11-2-8-14(9-3-11)23-15(20-21-22-23)10-18-16(24)19-13-6-4-12(17)5-7-13/h2-9H,10H2,1H3,(H2,18,19,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNMBUBZLWVSUHW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)NC3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-chlorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(4-ethoxyphenyl)acetamide](/img/structure/B6519151.png)
![N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(4-methoxyphenyl)acetamide](/img/structure/B6519153.png)
![N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(piperidine-1-sulfonyl)benzamide](/img/structure/B6519169.png)
![N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzenesulfonamide](/img/structure/B6519177.png)
![4-chloro-N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide](/img/structure/B6519190.png)
![2-chloro-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide](/img/structure/B6519201.png)
![3-chloro-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide](/img/structure/B6519202.png)
![N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzenesulfonamide](/img/structure/B6519208.png)
![N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-methylbenzene-1-sulfonamide](/img/structure/B6519214.png)
![1-cyclohexyl-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea](/img/structure/B6519219.png)
![1-(3-chlorophenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea](/img/structure/B6519220.png)
![1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea](/img/structure/B6519235.png)
![1-(3-methoxyphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea](/img/structure/B6519241.png)
![1-(4-methoxyphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea](/img/structure/B6519249.png)